Cas no 61833-23-6 (2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-)

2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)- structure
61833-23-6 structure
Product Name:2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-
CAS No:61833-23-6
MF:C10H7NO2
MW:173.168082475662
CID:465072
PubChem ID:599092
Update Time:2025-04-19

2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenenitrile, 3-(1,3-benzodioxol-5-yl)-
    • 3-(1,3-benzodioxol-5-yl)prop-2-enenitrile
    • DTXSID10344740
    • GQUDHNZWHXCPSA-UHFFFAOYSA-N
    • 61833-23-6
    • 3-Benzo[1,3]dioxol-5-yl-acrylonitrile
    • AKOS017269563
    • Inchi: 1S/C10H7NO2/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h1-4,6H,7H2
    • InChI Key: GQUDHNZWHXCPSA-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C=CC#N)=CC1=2

Computed Properties

  • Exact Mass: 173.04771
  • Monoisotopic Mass: 173.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
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